Cas no 1484193-08-9 (Tert-butyl({2-[2-(methoxymethyl)phenyl]ethyl})amine)

• Product Name: Tert-butyl({2-[2-(methoxymethyl)phenyl]ethyl})amine
• CAS No: 1484193-08-9
• Molecular Formula: C₁₄H₂₃NO
• Molecular Weight: 221.338524103165
• CID: 5770045
• PubChem ID: 65590567

Tert-butyl({2-[2-(methoxymethyl)phenyl]ethyl})amine Properties

Names and Identifiers

• tert-butyl({2-[2-(methoxymethyl)phenyl]ethyl})amine
• EN300-800434
• AKOS014929200
• CS-0303424
• 1484193-08-9
• n-(2-(Methoxymethyl)phenethyl)-2-methylpropan-2-amine
• Benzeneethanamine, N-(1,1-dimethylethyl)-2-(methoxymethyl)-

• InChIKey： MCDAUXOEIFNAGL-UHFFFAOYSA-N
• Inchi： 1S/C14H23NO/c1-14(2,3)15-10-9-12-7-5-6-8-13(12)11-16-4/h5-8,15H,9-11H2,1-4H3
• SMILES： O(C)CC1C=CC=CC=1CCNC(C)(C)C

Computed Properties

• Exact Mass: 221.177964357g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 221.177964357g/mol
• Heavy Atom Count: 16
• Complexity: 186
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Boiling Point: 292.1±20.0 °C(Predicted)
• pka: 10.29±0.38(Predicted)
• Density: 0.936±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines